Cas no 61147-84-0 (2-Heptene, 1,1-dimethoxy-3-methyl-, (E)-)

• Product Name: 2-Heptene, 1,1-dimethoxy-3-methyl-, (E)-
• CAS No: 61147-84-0
• MF: C₁₀H₂₀O₂
• MW: 172.264603614807
• CID: 490697
• PubChem ID: 13244535
• Update Time: 2025-04-19

2-Heptene, 1,1-dimethoxy-3-methyl-, (E)- Chemical and Physical Properties

Names and Identifiers

• 2-Heptene, 1,1-dimethoxy-3-methyl-, (E)-
• 1,1-dimethoxy-3-methylhept-2-ene
• 61147-84-0
• DTXSID60531507

• Inchi： 1S/C10H20O2/c1-5-6-7-9(2)8-10(11-3)12-4/h8,10H,5-7H2,1-4H3
• InChI Key： PQWVZYRUUJJRRV-UHFFFAOYSA-N
• SMILES： O(C)C(C=C(C)CCCC)OC

Computed Properties

• Exact Mass: 172.1464
• Monoisotopic Mass: 172.146329876g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 6
• Complexity: 126
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• XLogP3: 3.1
• Topological Polar Surface Area: 18.5Ų

Experimental Properties

• PSA: 18.46